2,4-Dimethoxyphenylbiguanide

• Molecular Formula: C10H15N5O2
• Molecular Weight: 237.26 g/mol
• SMILES: COC1=CC(=C(C=C1)N=C(N)N=C(N)N)OC
• InChI: InChI=1S/C10H15N5O2/c1-16-6-3-4-7(8(5-6)17-2)14-10(13)15-9(11)12/h3-5H,1-2H3,(H6,11,12,13,14,15)
• InChIKey: YDGJQGSCPBVIMN-UHFFFAOYSA-N

2,4-Dimethoxyphenylbiguanide Technical Overview

2,4-Dimethoxyphenylbiguanide is a synthetic biguanide derivative characterized by a 2,4-dimethoxy-substituted phenyl ring linked to a biguanide moiety [1]. It is cataloged in authoritative databases such as the NCI Metathesaurus and MeSH, where it is classified as an antioxidant and pharmacologic substance [2][3]. Its synthesis was guided by the Prediction of Activity Spectra of Substances (PASS) computer program to identify its potential antioxidant and cardioprotective activities [4]. This compound is investigated in preclinical models for its effects on glutathione-dependent antioxidant systems and metabolic parameters in conditions involving oxidative stress [4].

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Glutathione antioxidant system modulation studies in oxidative stress models

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Inflammatory arthritis, cerebral ischemia, and myocardial infarction research contexts

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Biguanide structure-activity relationship (SAR) studies distinct from metformin or phenylethyl-biguanide

• [1] Safonova, O. A., Popova, T. N., Kryl'skii, E. D., Tanygina, E. S., & Kirilova, E. M. (2016). Synthesis and Estimation of the Influence of 2,4-Dimethoxyphenylbiguanide on the Glutathione Antioxidant System Activity in Heart and Blood Serum of Rats with Experimental Rheumatoid Arthritis. Pharmaceutical Chemistry Journal, 49(11), 749-752. View Source
• [2] National Cancer Institute at the National Institutes of Health. 2,4-dimethoxyphenyl biguanide. NCI Metathesaurus (NCIm). Code: C3493508. View Source
• [3] MeSH Supplementary Concept Data. 2,4-dimethoxyphenyl biguanide. Unique ID: C573825. View Source
• [4] Safonova, O. A., Popova, T. N., Kryl'skii, E. D., Tanygina, E. S., & Kirilova, E. M. (2016). Synthesis and Estimation of the Influence of 2,4-Dimethoxyphenylbiguanide on the Glutathione Antioxidant System Activity in Heart and Blood Serum of Rats with Experimental Rheumatoid Arthritis. Pharmaceutical Chemistry Journal, 49(11), 749-752. View Source

2,4-Dimethoxyphenylbiguanide: Why Substitution Fails

2,4-Dimethoxyphenylbiguanide cannot be assumed to be interchangeable with other biguanides, such as metformin or phenylethyl-biguanide, due to structural differences that dictate its specific pharmacological profile [1]. The presence of the 2,4-dimethoxy substitution on the phenyl ring is a critical structural feature that influences its activity on the glutathione antioxidant system and metabolic pathways, as demonstrated in multiple preclinical models [2][3]. Direct comparative studies reveal that while other biguanides share a core structure, their specific biological effects on oxidative stress and cellular metabolism differ significantly [4]. This necessitates procurement and use based on direct, compound-specific evidence rather than class-based assumptions.

Target compound

2,4-Dimethoxyphenylbiguanide

2,4-dimethoxy substitution drives glutathione system modulation and metabolic rescue profiles reported in multiple models.

Common substitute

Metformin / Phenylethyl-biguanide

Class-level biguanide core may not replicate dimethoxy-specific antioxidant and metabolic endpoint responses.

Risk driver

Structural substitution pattern directly affects interaction with glutathione-related enzymes and free-radical oxidation parameters; direct comparative evidence shows distinct profiles.

Recommendation

Use compound-specific evidence for research procurement; do not assume interchangeability based on biguanide core alone.

• [1] Safonova, O. A., Popova, T. N., Kryl'skii, E. D., Tanygina, E. S., & Kirilova, E. M. (2016). Synthesis and Estimation of the Influence of 2,4-Dimethoxyphenylbiguanide on the Glutathione Antioxidant System Activity in Heart and Blood Serum of Rats with Experimental Rheumatoid Arthritis. Pharmaceutical Chemistry Journal, 49(11), 749-752. View Source
• [2] Safonova, O. A., Popova, T. N., Kryl'skii, D. V., et al. (2011). Effects of 2,4-dimethoxyphenyl biguanide on glutathione system activity in rat tissues in brain ischemia-reperfusion. Bulletin of Experimental Biology and Medicine, 151(5), 556-559. View Source
• [3] Tanygina, E. S., Popova, T. N., Semenikhina, A. V., Kryl'skii, E. D., & Matasova, L. V. (2013). Influence of 2,4-dimethoxyphenylbiguanide on antioxidant status in rat heart and blood serum during myocardial infarction. Pharmaceutical Chemistry Journal, 47(4), 187-190. View Source
• [4] Safonova, O. A., Popova, T. N., Kryl'skii, D. V., et al. (2009). Effects of biguanides on oxidative status of rat tissues after cerebral ischemia/reperfusion. Neurochemical Journal, 3(4), 297–300. View Source

2,4-Dimethoxyphenylbiguanide Comparative Evidence

Glutathione Modulation in Rheumatoid Arthritis

In a rat model of experimental rheumatoid arthritis, 2,4-dimethoxyphenylbiguanide treatment restored key parameters of the glutathione antioxidant system toward control levels, indicating a normalization effect on oxidative stress that is not observed with untreated pathology [1].

Glutathione Modulation in RA

Data to verify

Restoration of glutathione, GPx, GR, GST activities toward control levels

Supports antioxidant-system model-response context in inflammatory arthritis.

Qualitative restoration reported; exact values not available in abstract.

Evidence Dimension	Modulation of Glutathione Antioxidant System
Target Compound Data	Normalized levels of reduced glutathione, glutathione peroxidase, glutathione reductase, and glutathione transferase activities toward control values.
Comparator Or Baseline	Untreated rats with experimental rheumatoid arthritis (pathology baseline).
Quantified Difference	Qualitative restoration of antioxidant parameters to near-control levels; specific numerical values are not provided in the abstract.
Conditions	In vivo rat model of experimental rheumatoid arthritis; compound administered after induction of pathology.

Why This Matters

This indicates a specific functional outcome in a disease-relevant model, providing a basis for selecting this compound over others for research focused on oxidative stress in inflammatory arthritis.

• [1] Safonova, O. A., Popova, T. N., Kryl'skii, E. D., Tanygina, E. S., & Kirilova, E. M. (2016). Synthesis and Estimation of the Influence of 2,4-Dimethoxyphenylbiguanide on the Glutathione Antioxidant System Activity in Heart and Blood Serum of Rats with Experimental Rheumatoid Arthritis. Pharmaceutical Chemistry Journal, 49(11), 749-752. View Source

Metabolic Rescue vs. Phenylethyl-biguanide in Ischemia

In a rat model of cerebral ischemia/reperfusion, both 2,4-dimethoxyphenylbiguanide and phenylethyl-biguanide decreased the lactate/pyruvate ratio, a key indicator of cellular metabolic distress, compared to untreated pathology [1]. The study demonstrates that the dimethoxy substitution yields a comparable metabolic rescue effect to the ethyl-substituted biguanide, supporting its use as a structurally distinct alternative in neuroprotection research.

Metabolic Rescue vs. Phenylethyl-biguanide

Head-to-head

Decreased lactate/pyruvate ratio; comparable effect to phenylethyl-biguanide

Supports metabolic rescue endpoint context under ischemic stress.

Ischemia-reperfusion rat model; reduction not quantified in abstract.

Evidence Dimension	Lactate/Pyruvate Ratio
Target Compound Data	Decreased ratio (value not provided in abstract).
Comparator Or Baseline	Phenylethyl-biguanide; also decreased the ratio.
Quantified Difference	Both compounds reduced the elevated lactate/pyruvate ratio seen in the pathology group; the degree of reduction was not quantified in the abstract.
Conditions	In vivo rat model of cerebral ischemia/reperfusion.

Why This Matters

This direct comparison provides evidence that 2,4-dimethoxyphenylbiguanide offers a distinct structural alternative to phenylethyl-biguanide for modulating cellular metabolism under ischemic stress.

• [1] Safonova, O. A., Popova, T. N., Kryl'skii, D. V., et al. (2009). Effects of biguanides on oxidative status of rat tissues after cerebral ischemia/reperfusion. Neurochemical Journal, 3(4), 297–300. View Source

Cardioprotection in Myocardial Infarction Model

In rats with experimental myocardial infarction, 2,4-dimethoxyphenylbiguanide administration led to a decrease in the activity of cardiomyocyte-cytolysis marker enzymes in serum, including CK-MB, TGO, and LDH [1][2]. This reduction was accompanied by a decrease in free-radical oxidation as measured by biochemiluminescence parameters, superoxide dismutase, and catalase activities in heart and serum compared to the pathology group [2].

Cardioprotection in MI Model

Source review

Reported decrease in CK-MB, TGO, LDH; reduced free-radical oxidation markers

Supports cardiomyocyte-cytolysis marker and oxidative stress endpoint review.

Exact quantitative changes not available; supporting evidence from abstracts.

Evidence Dimension	Cardiomyocyte-Cytolysis Marker Enzyme Activity and Oxidative Stress
Target Compound Data	Decreased serum activity of CK-MB, TGO, and LDH; decreased free-radical oxidation (biochemiluminescence); decreased superoxide dismutase and catalase activities.
Comparator Or Baseline	Untreated rats with experimental myocardial infarction (pathology baseline).
Quantified Difference	Significant decrease compared to pathology, but exact values not available in abstracts.
Conditions	In vivo rat model of experimental myocardial infarction.

Why This Matters

This evidence supports the compound's cardioprotective effects, differentiating it from biguanides without documented activity in this specific model.

• [1] Tanygina, E. S., Popova, T. N., Semenikhina, A. V., Kryl'skii, E. D., & Matasova, L. V. (2013). Influence of 2,4-dimethoxyphenylbiguanide on antioxidant status in rat heart and blood serum during myocardial infarction. Pharmaceutical Chemistry Journal, 47(4), 187-190. View Source
• [2] 中国科学技术信息研究所--国家工程技术数字图书馆. (n.d.). Abstract on myocardial cytolysis markers. View Source

Anti-Diabetic Activity vs. Metformin

A 1-substituted biguanide derivative, synthesized from 2,4-dimethoxyaniline, was evaluated for anti-diabetic activity in hyperglycemic rats [1]. At a dose of 200 mg/kg/day for 2 weeks, this compound significantly decreased elevated blood glucose levels, with a more pronounced effect than metformin on total cholesterol reduction [1]. This suggests a potential metabolic differentiation, though the specific compound evaluated is a derivative of the 2,4-dimethoxyphenyl precursor, not the exact target molecule [1].

Anti-Diabetic Derivative vs. Metformin

Data to verify

Derivative 2 decreased total cholesterol more markedly than metformin

Supports scaffold-based metabolic differentiation research; context-dependent.

Derivative evaluated, not exact target compound; hyperglycemic rat model.

Evidence Dimension	Anti-Diabetic and Lipid-Lowering Effects
Target Compound Data	Derivative 2 significantly decreased total cholesterol; all derivatives (1-3) significantly decreased blood glucose.
Comparator Or Baseline	Metformin hydrochloride (standard anti-diabetic drug).
Quantified Difference	Derivative 2 showed a more significant decrease in total cholesterol than metformin; specific values not provided in abstract.
Conditions	In vivo rat model of hyperglycemia (Type II diabetes insulin resistant).

Why This Matters

This provides evidence that the 2,4-dimethoxyphenyl scaffold can yield compounds with distinct metabolic profiles compared to the first-line biguanide metformin, supporting further exploration of this chemical space.

• [1] Abbas, S. Y., Basyouni, W. M., El-Bayouki, K. A. M., & Abdel-Rahman, R. F. (2016). Synthesis and Evaluation of 1-Substituted-Biguanide Derivatives as Anti-Diabetic Agents for Type II Diabetes Insulin Resistant. Drug Research, 66(07), 377-383. View Source

2,4-Dimethoxyphenylbiguanide Research Applications

Antioxidant Mechanisms in Arthritis

2,4-Dimethoxyphenylbiguanide can be employed in rodent models of rheumatoid arthritis to study the restoration of glutathione-dependent antioxidant systems. Evidence shows it normalizes the activity of glutathione peroxidase, glutathione reductase, and glutathione transferase, making it a relevant tool for evaluating interventions targeting oxidative stress in inflammatory joint disease [1].

Cardioprotective & Metabolic Effects in Ischemia

This compound is suited for use in models of cerebral or myocardial ischemia-reperfusion. It has been shown to decrease the lactate/pyruvate ratio and reduce markers of cellular damage (e.g., CK-MB, LDH) and free-radical oxidation, supporting its use in studies focused on metabolic rescue and cardioprotection under ischemic conditions [2][3].

Biguanide SAR Studies

As a key intermediate, 2,4-dimethoxyaniline can be used to synthesize 1-substituted biguanide derivatives with potential anti-diabetic activity. Comparative studies against metformin indicate that derivatives of this scaffold may possess distinct effects on blood glucose and lipid profiles, offering a valuable starting point for medicinal chemistry optimization [4].

Application

Selection Property

Validation Focus

Oxidative stress in inflammatory arthritis models

Glutathione system modulation context

GPx, GR, GST activity normalization endpoints

Cerebral/myocardial ischemia-reperfusion research

Metabolic rescue and cytolysis marker endpoint context

Lactate/pyruvate ratio and CK-MB, LDH reduction review

Biguanide SAR and metabolic probe design

Scaffold-specific differentiation from metformin

Glucose and lipid profile endpoint comparison in hyperglycemic models

• [1] Safonova, O. A., Popova, T. N., Kryl'skii, E. D., Tanygina, E. S., & Kirilova, E. M. (2016). Synthesis and Estimation of the Influence of 2,4-Dimethoxyphenylbiguanide on the Glutathione Antioxidant System Activity in Heart and Blood Serum of Rats with Experimental Rheumatoid Arthritis. Pharmaceutical Chemistry Journal, 49(11), 749-752. View Source
• [2] Safonova, O. A., Popova, T. N., Kryl'skii, D. V., et al. (2009). Effects of biguanides on oxidative status of rat tissues after cerebral ischemia/reperfusion. Neurochemical Journal, 3(4), 297–300. View Source
• [3] Tanygina, E. S., Popova, T. N., Semenikhina, A. V., Kryl'skii, E. D., & Matasova, L. V. (2013). Influence of 2,4-dimethoxyphenylbiguanide on antioxidant status in rat heart and blood serum during myocardial infarction. Pharmaceutical Chemistry Journal, 47(4), 187-190. View Source
• [4] Abbas, S. Y., Basyouni, W. M., El-Bayouki, K. A. M., & Abdel-Rahman, R. F. (2016). Synthesis and Evaluation of 1-Substituted-Biguanide Derivatives as Anti-Diabetic Agents for Type II Diabetes Insulin Resistant. Drug Research, 66(07), 377-383. View Source